Cas no 2070922-26-6 ((5-Cyanofuran-2-yl)boronic acid)

• Product Name: (5-Cyanofuran-2-yl)boronic acid
• CAS No: 2070922-26-6
• MF: C₅H₄BNO₃
• MW: 136.901161193848
• CID: 4635936
• PubChem ID: 91971227
• Update Time: 2025-05-24

(5-Cyanofuran-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-cyanofuran-2-yl)boronic acid
• AT17322
• (5-Cyanofuran-2-yl)boronic acid

• Inchi： 1S/C5H4BNO3/c7-3-4-1-2-5(10-4)6(8)9/h1-2,8-9H
• InChI Key： LCJDRKYWTRYVQS-UHFFFAOYSA-N
• SMILES： O1C(C#N)=CC=C1B(O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 164
• Topological Polar Surface Area: 77.4

Additional information on (5-Cyanofuran-2-yl)boronic acid

Comprehensive Overview of (5-Cyanofuran-2-yl)boronic acid (CAS No. 2070922-26-6)

(5-Cyanofuran-2-yl)boronic acid (CAS No. 2070922-26-6) is a specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, characterized by its furan ring and cyano functional group, serves as a versatile building block for Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds. Its unique structure makes it invaluable for designing novel heterocyclic compounds, which are pivotal in drug discovery and advanced material development.

The growing interest in (5-Cyanofuran-2-yl)boronic acid is driven by its applications in medicinal chemistry, particularly in the synthesis of small molecule inhibitors and bioconjugates. Researchers are increasingly exploring its potential in targeting enzyme modulation and protein-protein interactions, which are critical in treating diseases such as cancer and neurodegenerative disorders. Additionally, its role in PET (Positron Emission Tomography) tracer development has made it a subject of interest in diagnostic imaging.

From a material science perspective, (5-Cyanofuran-2-yl)boronic acid is employed in the fabrication of organic electronic devices, including OLEDs (Organic Light-Emitting Diodes) and sensors. Its ability to form stable complexes with diols and other functional groups makes it suitable for designing molecular recognition systems. This property is particularly relevant in the development of glucose sensors and other biomedical detection tools.

The synthesis of (5-Cyanofuran-2-yl)boronic acid typically involves palladium-catalyzed borylation of halogenated furan derivatives, followed by cyanation. Recent advancements in green chemistry have led to more sustainable protocols, reducing the reliance on toxic reagents and harsh conditions. This aligns with the broader industry trend toward environmentally friendly synthesis, a topic frequently searched by professionals in the field.

In the context of market demand, (5-Cyanofuran-2-yl)boronic acid is witnessing increased procurement from pharmaceutical companies and research institutions. Its compatibility with high-throughput screening and combinatorial chemistry has further amplified its utility. Common queries related to this compound include its storage conditions, solubility profiles, and handling precautions, which are essential for ensuring optimal performance in laboratory settings.

Looking ahead, the potential of (5-Cyanofuran-2-yl)boronic acid in drug delivery systems and nanotechnology is an area of active investigation. Its integration into smart materials and responsive polymers could unlock new possibilities in targeted therapy and controlled release applications. As the scientific community continues to explore its multifaceted roles, this compound is poised to remain a cornerstone in cutting-edge research.